![molecular formula C14H18FNO3 B1389257 (2S)-2-[2-(4-fluorophenyl)acetamido]-4-methylpentanoic acid CAS No. 1104053-47-5](/img/structure/B1389257.png)
(2S)-2-[2-(4-fluorophenyl)acetamido]-4-methylpentanoic acid
Overview
Description
(2S)-2-[2-(4-fluorophenyl)acetamido]-4-methylpentanoic acid, hereafter referred to as 2FAMPA, is a synthetic organic compound that has recently been the subject of much scientific research. It is a fluorinated derivative of the amino acid 4-methylpentanoic acid, and has been found to possess a variety of biochemical and physiological effects.
Scientific Research Applications
2FAMPA has been found to have a variety of scientific research applications. It has been used in a variety of studies exploring the effects of fluorinated compounds on the human body. It has also been used in studies exploring the effects of synthetic compounds on the environment, as well as in studies exploring the effects of compounds on plant growth and development. Additionally, 2FAMPA has been used in studies exploring the effects of compounds on cell signaling, as well as in studies exploring the effects of compounds on gene expression.
Mechanism of Action
The exact mechanism of action of 2FAMPA is not yet fully understood. However, it is believed that the compound acts as a competitive inhibitor of the enzyme acetylcholinesterase, which is involved in the breakdown of the neurotransmitter acetylcholine. This inhibition of acetylcholinesterase leads to an increase in acetylcholine levels in the body, which can lead to a variety of physiological effects.
Biochemical and Physiological Effects
2FAMPA has been found to have a variety of biochemical and physiological effects. It has been found to increase the levels of acetylcholine in the body, which can lead to increased alertness, improved memory, and improved cognitive function. Additionally, 2FAMPA has been found to have anti-inflammatory and analgesic effects. It has also been found to have anti-cancer and anti-tumor effects, as well as anti-oxidant effects.
Advantages and Limitations for Lab Experiments
2FAMPA has several advantages and limitations for lab experiments. One advantage is that the compound is relatively easy to synthesize, making it readily available for experiments. Additionally, the compound is relatively stable and has a low toxicity, making it safe to use in experiments. However, one limitation is that the compound is not water soluble, making it difficult to use in experiments that require the compound to be dissolved in water.
Future Directions
Given the potential biochemical and physiological effects of 2FAMPA, there are a variety of potential future directions for research. One potential direction is to further explore the anti-cancer and anti-tumor effects of the compound. Additionally, further research could be conducted to explore the effects of the compound on gene expression and cell signaling. Additionally, research could be conducted to explore the effects of the compound on plant growth and development. Finally, research could be conducted to explore the effects of the compound on the environment.
properties
IUPAC Name |
(2S)-2-[[2-(4-fluorophenyl)acetyl]amino]-4-methylpentanoic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H18FNO3/c1-9(2)7-12(14(18)19)16-13(17)8-10-3-5-11(15)6-4-10/h3-6,9,12H,7-8H2,1-2H3,(H,16,17)(H,18,19)/t12-/m0/s1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HZEIQWICKYUVLD-LBPRGKRZSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)CC(C(=O)O)NC(=O)CC1=CC=C(C=C1)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC(C)C[C@@H](C(=O)O)NC(=O)CC1=CC=C(C=C1)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H18FNO3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
267.30 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
(2S)-2-[2-(4-fluorophenyl)acetamido]-4-methylpentanoic acid | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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